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Compound of Interest

Compound Name: 2,2-Dimethylglutaric acid

Cat. No.: B1205061

This guide provides a comprehensive overview of the fundamental physicochemical properties
of 2,2-Dimethylglutaric acid, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Data

2,2-Dimethylglutaric acid is a dicarboxylic acid, specifically a derivative of pentanedioic acid
with two methyl groups substituted at the C-2 position[1][2][3]. Its chemical structure and
properties are foundational to its application in organic synthesis and as a metabolite.

The key quantitative data for 2,2-Dimethylglutaric acid are summarized in the table below for
ease of reference and comparison. This data is crucial for experimental design and theoretical
modeling.
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Parameter Value References
Molecular Formula C7H1204 [L1[41511611 71
Molecular Weight 160.17 g/mol [1][41[6]

Alternate Molecular Weight

160.1678 g/mol

[5117]

CAS Registry Number

681-57-2

[1]14](51[7]

Linear Formula

HOOCCH2CH2C(CH3)2COOH

Appearance

White to pale yellow powder

[1](6]

Melting Point

82-86 °C

[1]

Experimental Protocols

Detailed experimental methodologies for determining the physicochemical properties cited are

extensive and beyond the scope of this guide. However, a general understanding of the

techniques used is beneficial. For instance, the molecular weight is typically determined by

mass spectrometry, which measures the mass-to-charge ratio of ions. The molecular formula

can be confirmed through elemental analysis and high-resolution mass spectrometry.

Logical Relationship of Core Properties

The following diagram illustrates the logical flow from the compound's name to its fundamental

chemical properties.
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Core property relationships of 2,2-Dimethylglutaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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